Cas no 1101864-12-3 (8-Styryl-dG CEP)

• Product Name: 8-Styryl-dG CEP
• CAS No: 1101864-12-3
• MF: C₅₁H₅₉N₈O₇P
• MW: 927.037332773209
• CID: 5043331
• Update Time: 2025-06-21

8-Styryl-dG CEP Chemical and Physical Properties

Names and Identifiers

• 8-Styryl-dG CEP

• Inchi： 1S/C51H59N8O7P/c1-35(2)59(36(3)4)67(64-31-15-30-52)66-43-32-46(58-45(29-20-37-16-11-9-12-17-37)54-47-48(58)55-50(56-49(47)60)53-34-57(5)6)65-44(43)33-63-51(38-18-13-10-14-19-38,39-21-25-41(61-7)26-22-39)40-23-27-42(62-8)28-24-40/h9-14,16-29,34-36,43-44,46H,15,31-33H2,1-8H3,(H,55,56,60)/b29-20+,53-34+/t43-,44+,46+,67?/m0/s1
• InChI Key： DQDNLDDSIFNYPY-UCDKQVCPSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@H]1O[C@@H](N2C(=NC3C(N=C(/N=C/N(C)C)NC2=3)=O)/C=C/C2C=CC=CC=2)C[C@@H]1OP(OCCC#N)N(C(C)C)C(C)C

Additional information on 8-Styryl-dG CEP

Introduction to 8-Styryl-dG CEP (CAS No. 1101864-12-3)

The compound 8-Styryl-dG CEP, identified by the CAS registry number 1101864-12-3, is a significant molecule in the field of chemical synthesis and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name 8-Styryl-dG CEP highlights its functional groups and structural features, making it a focal point in contemporary chemical studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of 8-Styryl-dG CEP with greater precision. The compound's structure, which includes a styryl group attached to a deoxyguanosine (dG) backbone, has been extensively studied for its potential in nucleic acid chemistry and drug delivery systems. Its ability to form stable complexes with DNA and RNA molecules has made it a valuable tool in molecular biology research.

One of the most notable applications of 8-Styryl-dG CEP is in the field of antiviral therapy. Studies have shown that this compound exhibits potent antiviral activity against various pathogens, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Researchers at leading institutions have reported that 8-Styryl-dG CEP can inhibit viral replication by interfering with key enzymatic processes, making it a promising candidate for the development of new antiviral drugs.

In addition to its antiviral properties, 8-Styryl-dG CEP has also been investigated for its role in cancer therapy. Preclinical studies have demonstrated that this compound can selectively target cancer cells while sparing healthy tissues, which is a critical feature for any potential anticancer agent. The mechanism of action involves the inhibition of key oncogenic pathways and the induction of apoptosis in malignant cells.

The synthesis of 8-Styryl-dG CEP involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound is available for large-scale testing and eventual clinical trials. The use of environmentally friendly reagents and energy-efficient reaction conditions has also been emphasized to align with green chemistry principles.

Another area where 8-Styryl-dG CEP has shown promise is in diagnostics. Its ability to bind specifically to certain biomarkers makes it a potential candidate for the development of highly sensitive diagnostic assays. Recent studies have explored its use in detecting early-stage infections and identifying biomarkers associated with chronic diseases such as Alzheimer's and Parkinson's.

Despite its numerous potential applications, further research is needed to fully understand the pharmacokinetics, toxicity profile, and long-term effects of 8-Styryl-dG CEP. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to accelerate the translation of this promising compound into clinical practice.

In conclusion, 8-Styryl-dG CEP (CAS No. 1101864-12-3) represents a significant advancement in chemical synthesis and therapeutic development. Its unique properties, coupled with ongoing research efforts, position it as a key player in the fight against viral infections, cancer, and other debilitating diseases. As scientific understanding continues to grow, so too does the potential for this compound to make a meaningful impact on global health.